Lipophilicity Advantage: Measured LogP of 2.84 Distinguishes the Diethylamino Analog from the Dimethylamino and Chloro Precursors
The experimentally derived LogP of 5-nitro-2-diethylaminobenzonitrile is 2.84 . This value is substantially higher than the computationally estimated LogP of the structurally simpler 2-chloro-5-nitrobenzonitrile precursor (predicted LogP ≈ 1.6) and higher than the dimethylamino analog 2-(methylamino)-5-nitrobenzonitrile (predicted LogP ≈ 1.4). The elevated LogP of the diethylamino derivative places it more favorably within Lipinski's Rule of 5 space for central nervous system (CNS) drug candidates (optimal LogP range 2–3) compared to its less lipophilic analogs, which may exhibit poorer blood–brain barrier permeability [1].
| Evidence Dimension | Octanol–water partition coefficient (LogP) |
|---|---|
| Target Compound Data | LogP = 2.84 |
| Comparator Or Baseline | 2-Chloro-5-nitrobenzonitrile (est. LogP ≈ 1.6); 2-(Methylamino)-5-nitrobenzonitrile (est. LogP ≈ 1.4) |
| Quantified Difference | ΔLogP ≈ +1.2 to +1.4 vs. chloro and methylamino analogs |
| Conditions | Experimental LogP from ChemSrc database; comparator LogP values estimated based on fragment-based computational prediction |
Why This Matters
In CNS drug discovery programs, a LogP above 2 is often a prerequisite for target engagement; the diethylamino analog meets this threshold where simpler analogs do not.
- [1] Pajouhesh, H.; Lenz, G. R. Medicinal Chemical Properties of Successful Central Nervous System Drugs. NeuroRx 2005, 2 (4), 541–553. View Source
